Cas no 89227-88-3 (5,7-dimethyl-1,3-benzoxazole-2-thiol)

5,7-dimethyl-1,3-benzoxazole-2-thiol structure
89227-88-3 structure
Product Name:5,7-dimethyl-1,3-benzoxazole-2-thiol
CAS No:89227-88-3
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD08063009
CID:607708
PubChem ID:10821221
Update Time:2025-04-19

5,7-dimethyl-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolethione, 5,7-dimethyl-
    • 5,7-dimethyl-3H-1,3-benzoxazole-2-thione
    • 5,7-dimethyl-1,3-benzoxazole-2-thiol
    • 5,7-Dimethyl-2-mercapto-benzoxazole
    • AKOS011654959
    • 5,7-dimethyl-2-mercaptobenzoxazole
    • HJZZWSFFYPMYOI-UHFFFAOYSA-N
    • SCHEMBL6489387
    • DTXSID80445319
    • 5,7-Dimethylbenzo[d]oxazole-2-thiol
    • 89227-88-3
    • CS-0458627
    • EN300-226814
    • MDL: MFCD08063009
    • Inchi: 1S/C9H9NOS/c1-5-3-6(2)8-7(4-5)10-9(12)11-8/h3-4H,1-2H3,(H,10,12)
    • InChI Key: HJZZWSFFYPMYOI-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=C(C)C=C(C)C=2O1

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.4Ų

5,7-dimethyl-1,3-benzoxazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-226814-0.05g
5,7-dimethyl-1,3-benzoxazole-2-thiol
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Enamine
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Enamine
EN300-226814-0.5g
5,7-dimethyl-1,3-benzoxazole-2-thiol
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Enamine
EN300-226814-1.0g
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$557.0 2024-06-20
Enamine
EN300-226814-2.5g
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Enamine
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$1614.0 2024-06-20
Enamine
EN300-226814-10.0g
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Enamine
EN300-226814-1g
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$557.0 2023-09-15
Enamine
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